Cas no 1368188-46-8 (6-Fluoro-2-methylquinoline-4-carbonitrile)

6-Fluoro-2-methylquinoline-4-carbonitrile is a fluorinated quinoline derivative with a nitrile functional group at the 4-position and a methyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine atom enhances its reactivity and potential bioactivity, while the nitrile group offers a handle for further functionalization. Its rigid quinoline scaffold contributes to structural stability, making it useful in the design of bioactive molecules. The compound is typically employed in research settings for the synthesis of heterocyclic compounds, where its distinct substitution pattern provides selectivity in chemical transformations.

6-Fluoro-2-methylquinoline-4-carbonitrile structure

1368188-46-8 structure

Product Name:6-Fluoro-2-methylquinoline-4-carbonitrile

CAS No:1368188-46-8

MF:C₁₁H₇FN₂

MW:186.185085535049

CID:4821911

Update Time:2025-06-14

6-Fluoro-2-methylquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-FLUORO-2-METHYLQUINOLINE-4-CARBONITRILE
- 6-Fluoro-2-methylquinoline-4-carbonitrile
- Inchi： 1S/C11H7FN2/c1-7-4-8(6-13)10-5-9(12)2-3-11(10)14-7/h2-5H,1H3
- InChI Key： WWBIRHFHRPXROF-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=C(C#N)C=C(C)N=2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 257
XLogP3: 2.4
Topological Polar Surface Area: 36.7

6-Fluoro-2-methylquinoline-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM228957-1g	6-Fluoro-2-methylquinoline-4-carbonitrile	1368188-46-8	97%	1g	$669	2021-08-04
Chemenu	CM228957-1g	6-Fluoro-2-methylquinoline-4-carbonitrile	1368188-46-8	97%	1g	$709	2022-09-03
Alichem	A189009137-1g	6-Fluoro-2-methylquinoline-4-carbonitrile	1368188-46-8	95%	1g	787.60 USD	2021-06-01

6-Fluoro-2-methylquinoline-4-carbonitrile Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 6-Fluoro-2-methylquinoline-4-carbonitrile

Recent Advances in the Study of 6-Fluoro-2-methylquinoline-4-carbonitrile (CAS: 1368188-46-8)

6-Fluoro-2-methylquinoline-4-carbonitrile (CAS: 1368188-46-8) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a promising scaffold for therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 6-Fluoro-2-methylquinoline-4-carbonitrile via a one-pot cyclization reaction, highlighting its scalability and potential for industrial applications. The compound exhibited notable inhibitory activity against several kinase targets, including EGFR and HER2, which are critical in cancer therapy. Molecular docking studies revealed that the fluorine substitution at the 6-position enhances binding affinity to these targets.

Further research in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's antimicrobial properties. 6-Fluoro-2-methylquinoline-4-carbonitrile showed potent activity against Gram-positive bacteria, with MIC values in the low micromolar range. The study proposed that the nitrile group at the 4-position plays a crucial role in disrupting bacterial cell wall synthesis.

In addition to its biological activities, the compound has been explored as a fluorescent probe. A recent publication in Analytical Chemistry (2024) reported its use in detecting metal ions, particularly Cu2+, due to the strong chelating ability of the quinoline-nitrogen and nitrile groups. This application could be valuable in environmental monitoring and diagnostic assays.

Ongoing clinical trials are evaluating derivatives of 6-Fluoro-2-methylquinoline-4-carbonitrile as potential anticancer agents. Preliminary results suggest good pharmacokinetic profiles and low toxicity, making it a viable candidate for further development. Researchers are also investigating its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier.

In conclusion, 6-Fluoro-2-methylquinoline-4-carbonitrile (CAS: 1368188-46-8) represents a versatile compound with broad applications in medicinal chemistry, microbiology, and analytical sciences. Its unique structural features and diverse biological activities make it a focal point for future research and development efforts.